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Compound of Interest

Compound Name: Sodium peracetate

Cat. No.: B1260957

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of sodium peracetate, a versatile
and potent oxidizing agent. The document delves into its historical discovery, detailed
experimental protocols for its synthesis and characterization, quantitative data on its properties
and efficacy, and visualizations of key chemical pathways and processes.

History and Discovery

The history of sodium peracetate is intrinsically linked to the development of its parent
compound, peroxyacetic acid (PAA). While peroxyacetic acid was synthesized in the early 20th
century, its commercial potential as a disinfectant and bleaching agent began to be realized
mid-century.

A significant milestone in the application of peroxy compounds was the 1950 patent by
Greenspan and Margulies for using peracetic acid to treat fruits and vegetables, reducing
spoilage from bacteria and fungi. Frank P. Greenspan was a key figure in the development of
peracid chemistry, also securing a patent in 1952 for the stabilization of peracetic acid solutions
using dipicolinic acid.

The first published laboratory synthesis of anhydrous sodium peracetate appeared in a 1959
article in The Journal of Organic Chemistry. However, the broader application of sodium
peracetate, particularly in industrial settings, has often involved its in situ generation. This
approach, where the compound is produced at the point of use, became prevalent in industries
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like pulp and paper for bleaching, offering a safer and more manageable alternative to storing

concentrated peracetic acid solutions. This on-demand production minimizes the hazards

associated with the transport and storage of highly reactive peroxide compounds.

Physicochemical Properties

Sodium peracetate (C2HsNaOs) is the sodium salt of peroxyacetic acid. While it can be

isolated as a white crystalline solid, it is more commonly handled in solution. The dry salt is

unstable and can explode spontaneously at room temperature.

Table 1: Physical and Chemical Properties of Sodium Peracetate

Property Value Reference(s)
Molecular Formula C2HsNaOs
Molecular Weight 98.03 g/mol
White crystalline solid
Appearance (anhydrous) or colorless liquid
(solution)
CAS Number 64057-57-4
Water Solubility Very soluble

Other Solubilities

Soluble in ether, sulfuric acid,

and ethanol

Decomposition Products

Acetic acid, oxygen, hydrogen

peroxide, and water

Synthesis and Experimental Protocols

Sodium peracetate is typically synthesized through the reaction of peracetic acid with a

sodium base or generated in situ from precursors.

Laboratory Synthesis of Sodium Peracetate from

Peracetic Acid
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This protocol describes the preparation of a sodium peracetate solution by neutralizing
peracetic acid with sodium hydroxide.

Materials:

Peracetic acid (PAA) solution (e.g., 32 wt. % in dilute acetic acid)

e Sodium hydroxide (NaOH), 50% (w/w) aqueous solution

e Deionized water, chilled

e |ce bath

e Magnetic stirrer and stir bar

e pH meter or pH indicator strips

Procedure:

In a beaker placed in an ice bath, add a known volume of chilled deionized water.
» With continuous stirring, slowly add the peracetic acid solution to the deionized water.

o Slowly add the 50% sodium hydroxide solution dropwise to the diluted peracetic acid
solution. Monitor the pH of the solution continuously.

o Continue adding sodium hydroxide until the desired pH is reached. For many applications, a
mildly alkaline pH is targeted. The reaction is as follows: CHsCOOOH + NaOH -
CH3sCOOO~Na* + H20

e The resulting solution contains sodium peracetate. The concentration can be determined
using titration methods.

Safety Precautions: The reaction is exothermic and should be performed in an ice bath to
control the temperature. Peracetic acid is corrosive and a strong oxidizer; appropriate personal
protective equipment (gloves, safety glasses, lab coat) must be worn.
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In Situ Generation from Tetraacetylethylenediamine
(TAED) and Sodium Percarbonate

This method is commonly used in laundry detergents and other cleaning products to generate
peracetic acid, which can then be converted to sodium peracetate in an alkaline solution.

Materials:

» Tetraacetylethylenediamine (TAED)

e Sodium percarbonate (SPC)

o Deionized water

o Buffer solution (to maintain alkaline pH)
Procedure:

e Dissolve sodium percarbonate in deionized water. Sodium percarbonate will hydrolyze to
produce hydrogen peroxide and sodium carbonate.

e Add TAED to the solution. The hydrogen peroxide will react with TAED in a perhydrolysis
reaction to form peracetic acid.

e The presence of sodium carbonate from the hydrolysis of SPC will create an alkaline
environment, leading to the formation of sodium peracetate.

This method provides a safer way to utilize the oxidizing power of peracetic acid without
handling the concentrated form directly.

Analytical Methods for Characterization

Accurate quantification of sodium peracetate and related species in solution is crucial for
research and industrial applications.

Redox Titration for Peracetic Acid and Hydrogen
Peroxide
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This is a common method to determine the concentration of peracetic acid and any residual
hydrogen peroxide in a solution.

Principle: This two-step titration method first quantifies hydrogen peroxide using a strong
oxidizing agent like ceric sulfate. Subsequently, the peracetic acid concentration is determined
by iodometric titration.

Reagents:

Ceric sulfate solution (0.1 N)

Potassium iodide solution

Sodium thiosulfate solution (0.1 N)

Starch indicator solution

Sulfuric acid

Procedure:
o Hydrogen Peroxide Titration:

o Take a known volume of the sample solution and dilute it with deionized water in an
Erlenmeyer flask.

o Acidify the solution with sulfuric acid.

o Titrate with the ceric sulfate solution until a faint yellow color persists, indicating the
endpoint.

e Peracetic Acid Titration:

o To the same flask, add an excess of potassium iodide solution. The peracetic acid will
oxidize the iodide to iodine, resulting in a brown solution.

o Titrate the liberated iodine with the sodium thiosulfate solution.
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o As the solution turns pale yellow, add a few drops of starch indicator, which will turn the
solution dark blue.

o Continue the titration with sodium thiosulfate until the blue color disappears.

The concentrations of hydrogen peroxide and peracetic acid can be calculated from the
volumes of the titrants used.

Quantitative Data
Antimicrobial Efficacy

Sodium peracetate and its parent compound, peracetic acid, are broad-spectrum biocides
effective against a wide range of microorganisms.

Table 2: Comparative Antimicrobial Efficacy
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Microorgani . Concentrati Contact Log Reference(s
Disinfectant ) .
sm on Time Reduction )
Staphylococc  Peracetic Total
, 0.001% - o
us aureus Acid inhibition
Staphylococc  Sodium Total
_ 0.0001% - o
us aureus Hypochlorite inhibition
> 50%
Escherichia Peracetic ) ]
) ) 250 mg/L 10 min reduction of
coli Acid
adhered cells
. . > 99%
Escherichia Sodium _ _
) ) 100 mg/L 10 min reduction of
coli Hypochlorite
adhered cells
_ ~50%
Pseudomona  Peracetic _ .
) 250 mg/L 10 min reduction of
s fluorescens  Acid
adhered cells
_ 100%
Pseudomona  Sodium _ _
) 100 mg/L 10 min reduction of
s fluorescens ~ Hypochlorite
adhered cells
Peracetic ) > 3 log
SARS-CoV-2 ) 200 ppm 10 min i
Acid reduction
Sodium _ > 3 log
SARS-CoV-2 ) 1000 ppm 10 min i
Hypochlorite reduction
o Peracetic ) ~53%
Giardia cysts ) 4.5 mg/L 30 min ) o
Acid inactivation
o Sodium ] ~53%
Giardia cysts ) 4.5 mg/L 30 min ) o
Hypochlorite inactivation
Cryptosporidi  Peracetic ) ~24%
) 4.5 mg/L 30 min ) o
um oocysts Acid inactivation
Cryptosporidi  Sodium ) ~25%
) 4.5 mg/L 30 min ) o
um oocysts Hypochlorite inactivation
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Stability and Decomposition

The stability of sodium peracetate solutions is a critical factor in their application.
Decomposition is influenced by factors such as temperature, pH, and the presence of
impurities. The decomposition of peracetic acid follows first-order kinetics.

Table 3: Decomposition Kinetics of Peracetic Acid

Decomposition L
Activation Energy

Temperature (°C) Rate Constant (k, Reference(s)
(Ea)
h—?)
25 1.71x 103 66.20 kJ/mol
35 - 66.20 kJ/mol
40 - 66.20 kJ/mol
45 9.64 x 1073 66.20 kJ/mol

Key Mechanisms and Pathways
On-Site Generation of Sodium Peracetate

The on-site generation of sodium peracetate is a common industrial practice to ensure safety
and efficiency. A typical system involves the controlled mixing of precursor chemicals.

 To cite this document: BenchChem. [An In-depth Technical Guide to Sodium Peracetate:
History, Synthesis, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1260957#history-and-discovery-of-sodium-
peracetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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